Cas no 2138006-77-4 (1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine)

• Product Name: 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine
• CAS No: 2138006-77-4
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5793462
• PubChem ID: 165481625
• Update Time: 2025-10-19

1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2138006-77-4
• EN300-1113557
• 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine

• Inchi： 1S/C12H15FN2/c1-12(2,13)8-15-6-5-9-3-4-10(14)7-11(9)15/h3-7H,8,14H2,1-2H3
• InChI Key： PSABZKHXMUWCEL-UHFFFAOYSA-N
• SMILES： FC(C)(C)CN1C=CC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine

Introduction to 1-(2-Fluoro-2-methylpropyl)-1H-indol-6-amine (CAS No. 2138006-77-4)

1-(2-Fluoro-2-methylpropyl)-1H-indol-6-amine, also known by its CAS number 2138006-77-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique substitution pattern, particularly the presence of a fluoro-methylpropyl group, imparts distinct chemical and biological properties to this molecule, making it a subject of intense study.

The chemical structure of 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine is characterized by a substituted indole ring with a fluoro-methylpropyl side chain attached at the 1-position. The indole ring is a fundamental scaffold in many biologically active compounds, including natural products and synthetic drugs. The introduction of the fluoro-methylpropyl group not only enhances the lipophilicity of the molecule but also influences its binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the potential of 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine, which are crucial for maintaining cognitive function and motor control. The ability to selectively target these pathways makes 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine a promising candidate for further development in neuropharmacology.

In addition to its potential in neurodegenerative diseases, 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of oncogenes and upregulate tumor suppressor genes, thereby exerting an anti-proliferative effect on cancer cells. These findings suggest that 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine have also been extensively studied. Due to its lipophilic nature, this compound exhibits good oral bioavailability and favorable tissue distribution. It has been shown to cross the blood-brain barrier efficiently, which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders. Furthermore, the compound demonstrates low toxicity and good metabolic stability, making it suitable for long-term administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine in various indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further explore its potential as a therapeutic agent.

In conclusion, 1-(2-fluoro-2-methylpropyl)-1H-indol-6-amine (CAS No. 2138006-77-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.